impurities

  • Diclofenac Ethyl Ester
    • Cat. No.:
    • B195507
    • CAS No.:
    • 15307-77-4
    • Molecular Formula:
    • C16H15Cl2NO2
    • Molecular Weight:
    • 324.2 g/mol
    Description
    Diclofenac ethyl ester is an esterified form of the non-steroidal anti-inflammatory drug (NSAID) diclofenac. It has been used as a precursor in the synthesis of diclofenac derivatives with anti-inflammatory and ...
  • N'-[3-(2-chlorophenothiazin-10-yl)propyl]-N,N,N'-trimet...
    • Cat. No.:
    • B195713
    • CAS No.:
    • 19077-20-4
    • Molecular Formula:
    • C21H28ClN3S
    • Molecular Weight:
    • 390 g/mol
    Description
    Chlorpromazine EP Impurity B is an impurity of chlorpromazine, an antipsychotic used to treat psychotic disorders such as schizophrenia.
  • 4'-Hydroxyglibenclamide
    • Cat. No.:
    • B192879
    • CAS No.:
    • 23155-00-2
    • Molecular Formula:
    • C23H28ClN3O6S
    • Molecular Weight:
    • 510.0 g/mol
    Description
    Trans-4-Hydroxyglyburide is a sulfonamide.
    major metabolite of glibenclamide;  structure given in first source;  RN given refers to cpd without isomeric designation...
  • Hexoprenaline sulfate
    • Cat. No.:
    • B194850
    • CAS No.:
    • 32266-10-7
    • Molecular Formula:
    • C22H34N2O10S
    • Molecular Weight:
    • 518.6 g/mol
    Description
    Hexoprenaline sulfate is an ethanolamine sulfate salt. It is functionally related to a hexoprenaline.
    Stimulant of adrenergic beta 2 receptors. It is used as a bronchodilator, antiasthmatic agent, and tocolyt...
  • 3,3-Diphenyltetrahydrofuran-2-ylidene(dimethyl)ammonium...
    • Cat. No.:
    • B194855
    • CAS No.:
    • 37743-18-3
    • Molecular Formula:
    • C18H20NOBr
    • Molecular Weight:
    • 346.3 g/mol
    Description
    Dimethyl(tetrahydro-3,3-diphenyl-2-furylidene)ammonium Bromide is a useful synthetic intermediate in the synthesis of Loperamide Hydrochloride, an antidiarrheal. Dimethyl(tetrahydro-3,3-diphenyl-2-furylidene)amm...
  • Doxylamine
    • Cat. No.:
    • B195884
    • CAS No.:
    • 469-21-6
    • Molecular Formula:
    • C17H22N2O
    • Molecular Weight:
    • 270.37 g/mol
    Description
    Doxylamine is a clear colorless liquid. (NTP, 1992)
    Doxylamine is a member of pyridines and a tertiary amine. It has a role as a histamine antagonist, a cholinergic antagonist, a sedative, an antiemetic, a H1...
  • 2-(Acetylhydrazono)-2-phenylacetohydrazide
    • Cat. No.:
    • B196070
    • CAS No.:
    • 56735-29-6
    • Molecular Formula:
    • C10H12N4O2
    • Molecular Weight:
    • 220.23 g/mol
    Description
    2-(Acetylhydrazono)-2-phenylacetohydrazide, also known as 2-(Acetylhydrazono)-2-phenylacetohydrazide, is a useful research compound. Its molecular formula is C10H12N4O2 and its molecular weight is 220.23 g/mol....
  • 17alpha-Dihydroequilenin
    • Cat. No.:
    • B196222
    • CAS No.:
    • 6639-99-2
    • Molecular Formula:
    • C18H20O2
    • Molecular Weight:
    • 268.3 g/mol
    Description
    The 17α-metabolite of Equilin. Equilenin is an estrogenic steroid hormone obtained from the urine of pregnant mares.
  • 4-(4-chlorophenyl)-1-(1H-imidazol-1-yl)butan-2-ol
    • Cat. No.:
    • B193719
    • CAS No.:
    • 67085-11-4
    • Molecular Formula:
    • C13H15ClN2O
    • Molecular Weight:
    • 250.72 g/mol
    Description
    an impurity of butoconazole
  • Cetirizine methyl ester
    • Cat. No.:
    • B192749
    • CAS No.:
    • 83881-46-3
    • Molecular Formula:
    • C22H27ClN2O3
    • Molecular Weight:
    • 402.9 g/mol
    Description
    Cetirizine methyl ester, also known as Cetirizine methyl ester, is a useful research compound. Its molecular formula is C22H27ClN2O3 and its molecular weight is 402.9 g/mol. The purity is usually > 95%.
    Ben...